Cas no 47931-85-1 (Calcitonin (salmon))

• Product Name: Calcitonin (salmon)
• CAS No: 47931-85-1
• MF: C₁₄₅H₂₄₀N₄₄O₄₈S₂
• MW: 3431.85313034058
• MDL: MFCD00133859
• CID: 55726
• PubChem ID: 24900157
• Update Time: 2024-11-01

Calcitonin (salmon) Chemical and Physical Properties

Names and Identifiers

• Calcitonin (salmon)
• Calcitonin (salmon I)
• thyrocalcitonin salmon
• H-Cys-Ser-Asn-Leu-Ser-Thr-Cys-Val-Leu-Gly-Lys-Leu-Ser-Gln-Glu-Leu-His-Lys-Leu-Gln-Thr-Tyr-Pro-Arg-Thr-Asn-Thr-Gly-Ser-Gly-Thr-Pro-NH2 (Disulfide bond)
• Calcitonin salmon
• Thyrocalcitonin
• Salmon Calcitonin Acetate
• Calcitonin (salMon) xAcetate
• Calcitonin salmon Acetate
• Calcitonin(Salmone) Acetate
• Salmon calcitonin
• calcimar
• Calcitoran
• cibacalcin
• CYS-SER-ASN-LEU-SER-THR-CYS-VAL-LEU-GLY-LYS-LEU-SER-GLN-GLU-LEU-HIS-LYS-LEU-GLN-THR-TYR-PRO-ARG-THR-ASN-THR-GLY-SER-GLY-THR-PRO-NH2(DISULFIDE BRIDGE CYS1-CYS7)
• Salcatonin
• Salcitonin
• SALMON
• Salmon Calcium
• Salmotonin
• tz-ct
• salmoncalcitonin-(i-32)
• salmoncalcitonini
• CALCITONIN SALMON 250 UG
• CalcitoninAcetate

• MDL： MFCD00133859
• Inchi： 1S/C145H240N44O48S2/c1-65(2)45-86(175-139(232)110(70(11)12)183-136(229)99-63-239-238-62-79(148)117(210)178-96(59-191)134(227)174-92(52-104(151)202)131(224)172-90(49-69(9)10)129(222)180-98(61-193)135(228)187-114(74(16)197)142(235)181-99)118(211)158-55-106(204)162-80(25-18-20-40-146)120(213)169-89(48-68(7)8)128(221)179-97(60-192)133(226)167-83(34-37-102(149)200)122(215)165-85(36-39-109(207)208)123(216)171-88(47-67(5)6)127(220)173-91(51-77-54-156-64-161-77)130(223)164-81(26-19-21-41-147)121(214)170-87(46-66(3)4)126(219)166-84(35-38-103(150)201)125(218)186-113(73(15)196)141(234)177-94(50-76-30-32-78(199)33-31-76)143(236)189-44-24-29-101(189)137(230)168-82(27-22-42-157-145(154)155)124(217)185-112(72(14)195)140(233)176-93(53-105(152)203)132(225)184-111(71(13)194)138(231)160-56-107(205)163-95(58-190)119(212)159-57-108(206)182-115(75(17)198)144(237)188-43-23-28-100(188)116(153)209/h30-33,54,64-75,79-101,110-115,190-199H,18-29,34-53,55-63,146-148H2,1-17H3,(H2,149,200)(H2,150,201)(H2,151,202)(H2,152,203)(H2,153,209)(H,156,161)(H,158,211)(H,159,212)(H,160,231)(H,162,204)(H,163,205)(H,164,223)(H,165,215)(H,166,219)(H,167,226)(H,168,230)(H,169,213)(H,170,214)(H,171,216)(H,172,224)(H,173,220)(H,174,227)(H,175,232)(H,176,233)(H,177,234)(H,178,210)(H,179,221)(H,180,222)(H,181,235)(H,182,206)(H,183,229)(H,184,225)(H,185,217)(H,186,218)(H,187,228)(H,207,208)(H4,154,155,157)
• InChI Key： BBBFJLBPOGFECG-UHFFFAOYSA-N
• SMILES： C(N1CCCC1C(=O)NC(CCCNC(N)=N)C(=O)NC(C(O)C)C(=O)NC(CC(=O)N)C(=O)NC(C(O)C)C(=O)NCC(=O)NC(CO)C(=O)NCC(=O)NC(C(O)C)C(N1CCCC1C(=O)N)=O)(=O)C(NC(=O)C(C(O)C)NC(=O)C(CCC(=O)N)NC(=O)C(CC(C)C)NC(=O)C(CCCCN)NC(=O)C(NC(=O)C(CC(C)C)NC(=O)C(CCC(O)=O)NC(=O)C(CCC(=O)N)NC(=O)C(CO)NC(=O)C(CC(C)C)NC(=O)C(CCCCN)NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(C(C)C)NC(C1CSSCC(C(NC(C(NC(CC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CO)C(=O)NC(C(O)C)C(=O)N1)=O)CO)=O)N)=O)CC1NC=NC=1)CC1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 3429.71000
• Monoisotopic Mass: 3429.713307
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 52
• Hydrogen Bond Acceptor Count: 92
• Heavy Atom Count: 239
• Rotatable Bond Count: 124
• Complexity: 7970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 34
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -16.6
• Topological Polar Surface Area: 1560

Experimental Properties

• Color/Form: powder
• Density: 1.54±0.1 g/cm3(Predicted)
• Melting Point: >222oC (dec.)
• Refractive Index: 1.676
• Solubility: 0.05 M acetic acid: 1 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water at 1mg/ml
• PSA: 1558.81000
• LogP: -3.89630
• Solubility: Soluble
• Merck: 13,1642

Calcitonin (salmon) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301 + P310
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：EV8000000
• Safety Term：S22;S24/25
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents